Cas no 1934876-15-9 (2-methyl-1-propylcyclopentane-1-carbaldehyde)

• Product Name: 2-methyl-1-propylcyclopentane-1-carbaldehyde
• CAS No: 1934876-15-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5564713
• PubChem ID: 130655342
• Update Time: 2025-10-31

2-methyl-1-propylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 130655342
• Cyclopentanecarboxaldehyde, 2-methyl-1-propyl-
• 2-methyl-1-propylcyclopentane-1-carbaldehyde

• Inchi： 1S/C10H18O/c1-3-6-10(8-11)7-4-5-9(10)2/h8-9H,3-7H2,1-2H3
• InChI Key： UQOZJAXJPOIVTL-UHFFFAOYSA-N
• SMILES： C1(CCC)(C=O)CCCC1C

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Boiling Point: 201.1±9.0 °C(Predicted)

Additional information on 2-methyl-1-propylcyclopentane-1-carbaldehyde

Recent Advances in the Study of 2-methyl-1-propylcyclopentane-1-carbaldehyde (CAS: 1934876-15-9) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-1-propylcyclopentane-1-carbaldehyde (CAS: 1934876-15-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclopentane backbone and propyl substituent, has shown promising potential in various applications, including drug discovery, fragrance chemistry, and synthetic methodology development. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, positioning it as a versatile scaffold for further exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-methyl-1-propylcyclopentane-1-carbaldehyde as a key intermediate in the synthesis of novel anti-inflammatory agents. The study demonstrated that this compound could be efficiently functionalized to produce derivatives with potent cyclooxygenase-2 (COX-2) inhibitory activity. The researchers employed a combination of computational modeling and in vitro assays to optimize the molecular structure, achieving a 15-fold increase in selectivity for COX-2 over COX-1 compared to previous generations of inhibitors.

Another significant development was reported in ACS Chemical Biology, where 2-methyl-1-propylcyclopentane-1-carbaldehyde was identified as a modulator of bacterial quorum sensing systems. The study revealed that this compound could interfere with the LuxR-type receptor proteins in Pseudomonas aeruginosa, potentially offering a new strategy for combating antibiotic-resistant infections. The research team utilized NMR spectroscopy and X-ray crystallography to characterize the binding interactions, providing atomic-level insights into the mechanism of action.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of 2-methyl-1-propylcyclopentane-1-carbaldehyde. A 2024 Nature Catalysis paper described a novel organocatalytic system that achieves >99% enantiomeric excess using proline-derived catalysts under mild conditions. This breakthrough has important implications for the pharmaceutical industry, where chirality often determines biological activity and safety profiles.

The fragrance industry has also shown interest in 2-methyl-1-propylcyclopentane-1-carbaldehyde due to its unique organoleptic properties. Research conducted by Givaudan and published in Flavour and Fragrance Journal characterized its olfactory profile as "woody, amber-like with citrus undertones," suggesting potential applications in premium fragrance formulations. Structure-activity relationship studies identified the aldehyde group and the spatial arrangement of substituents as critical determinants of its odor characteristics.

Looking forward, several research groups are exploring the use of 2-methyl-1-propylcyclopentane-1-carbaldehyde as a building block for more complex molecular architectures. Its structural features make it particularly suitable for the construction of spirocyclic compounds and bridged ring systems, which are prevalent in many bioactive natural products. Current challenges include improving the scalability of its synthesis and further investigating its pharmacokinetic properties for potential therapeutic applications.